3-{2-[4-(2-fluorophenyl)-1-piperazinyl]-2-oxoethyl}-4-isobutyl-2-piperazinone

• IUPAC Name: 3-[2-[4-(2-fluorophenyl)piperazin-1-yl]-2-oxoethyl]-4-(2-methylpropyl)piperazin-2-one
• InChI: InChI=1S/C20H29FN4O2/c1-15(2)14-25-8-7-22-20(27)18(25)13-19(26)24-11-9-23(10-12-24)17-6-4-3-5-16(17)21/h3-6,15,18H,7-14H2,1-2H3,(H,22,27)
• InChI Key: HKZRUHIGOPNDFZ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CN1CCNC(=O)C1CC(=O)N2CCN(CC2)C3=CC=CC=C3F
• Molecular Formula: C20H29FN4O2
• Molecular Weight: 376.5 g/mol

Description

3-{2-[4-(2-fluorophenyl)-1-piperazinyl]-2-oxoethyl}-4-isobutyl-2-piperazinone, also known as FIP, is a synthetic compound that has been extensively studied for its potential use in scientific research. FIP belongs to the class of compounds known as piperazinones, which have been shown to have a variety of biological activities.

Mechanism of Action

The exact mechanism of action of 3-{2-[4-(2-fluorophenyl)-1-piperazinyl]-2-oxoethyl}-4-isobutyl-2-piperazinone is not fully understood, but it is believed to act as a dopamine D2 receptor antagonist. This means that it blocks the action of dopamine, a neurotransmitter that is involved in the regulation of mood and behavior.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. It has been shown to decrease dopamine levels in the brain, which may contribute to its antipsychotic and mood-stabilizing effects. This compound has also been shown to increase levels of the neurotransmitter serotonin, which is involved in the regulation of mood.

Advantages and Limitations for Lab Experiments

One advantage of using 3-{2-[4-(2-fluorophenyl)-1-piperazinyl]-2-oxoethyl}-4-isobutyl-2-piperazinone in lab experiments is that it has been extensively studied and its effects are well understood. However, one limitation is that its mechanism of action is not fully understood, which may make it difficult to interpret experimental results.

Future Directions

There are a number of future directions for research on 3-{2-[4-(2-fluorophenyl)-1-piperazinyl]-2-oxoethyl}-4-isobutyl-2-piperazinone. One area of interest is in the development of new treatments for neurological disorders. This compound may also have potential as a research tool for studying the role of dopamine in the brain. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential side effects.

Synthesis Methods

The synthesis of 3-{2-[4-(2-fluorophenyl)-1-piperazinyl]-2-oxoethyl}-4-isobutyl-2-piperazinone involves the reaction of 2-fluorobenzaldehyde with piperazine in the presence of acetic acid to form 2-(2-fluorophenyl)piperazine. This intermediate is then reacted with 2-oxoethyl isobutyrate in the presence of triethylamine to form this compound.

Scientific Research Applications

3-{2-[4-(2-fluorophenyl)-1-piperazinyl]-2-oxoethyl}-4-isobutyl-2-piperazinone has been studied for its potential use in a variety of scientific research applications. One area of interest is in the development of new treatments for neurological disorders such as schizophrenia and bipolar disorder. This compound has been shown to have antipsychotic and mood-stabilizing effects in animal models, making it a promising candidate for further study.